4-methyl-N-[3-(2-methyl-3-oxo-2,9-diazaspiro[5.5]undec-9-yl)-3-oxopropyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is part of a class of chemicals that often exhibit significant biological activities due to their complex molecular structures, which include multiple cyclic systems. The structural complexity and the presence of the diazaspiro[5.5]undecane core are indicative of potential for a wide range of chemical properties and reactions, making it a compound of interest in medicinal chemistry and synthetic organic chemistry.
Synthesis Analysis
The synthesis of compounds with diazaspiro[5.5]undecane skeletons, similar to the compound , involves multiple steps, including the formation of spirocyclic intermediates. These processes often employ strategies such as annulation reactions and the use of resin-bound bismesylates for the construction of piperazines and diazaspirocycles, indicating a complex synthetic route that requires careful planning and execution for optimal yields (Macleod, Dolle, 2006).
Molecular Structure Analysis
The molecular structure of such compounds is characterized by X-ray crystallography and computational methods to reveal conformational characteristics and rotational barriers. These studies help in understanding the relationship between structure and biological activity, offering insights into how structural features impact the compound's chemical behavior (Grassi, Cordaro, Bruno, Nicolò, 2002).
Chemical Reactions and Properties
The chemical reactivity of such compounds includes their participation in various organic reactions, such as cycloadditions, which are pivotal in expanding the chemical space of diazaspirocyclic compounds. These reactions are crucial for introducing functional groups that can modulate the biological activity of the molecules (Chiaroni, Riche, Rigolet, Mélot, Vebrel, 2000).
properties
IUPAC Name |
4-methyl-N-[3-(2-methyl-3-oxo-2,9-diazaspiro[5.5]undecan-9-yl)-3-oxopropyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H29N3O3/c1-16-3-5-17(6-4-16)20(27)22-12-8-19(26)24-13-10-21(11-14-24)9-7-18(25)23(2)15-21/h3-6H,7-15H2,1-2H3,(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDXQTCLQUUWIBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NCCC(=O)N2CCC3(CCC(=O)N(C3)C)CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H29N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.